Cas no 2092468-34-1 (2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde)

• Product Name: 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde
• CAS No: 2092468-34-1
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD31665800
• CID: 4637087
• PubChem ID: 131371830
• Update Time: 2025-05-19

2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde
• Benzaldehyde, 2-bromo-6-fluoro-4-(trifluoromethyl)-

• MDL： MFCD31665800
• Inchi： 1S/C8H3BrF4O/c9-6-1-4(8(11,12)13)2-7(10)5(6)3-14/h1-3H
• InChI Key： KXJNWCHLXNVGMS-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(F)C=C(C(F)(F)F)C=C1Br

Additional information on 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde

Introduction to 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde (CAS No. 2092468-34-1)

2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2092468-34-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl aldehydes, characterized by its aromatic benzene ring substituted with bromine, fluorine, and trifluoromethyl groups, along with a formyl (aldehyde) functional group at the para position relative to the bromo substituent. The strategic arrangement of these heteroatoms imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde is particularly intriguing due to the combined influence of the electron-withdrawing trifluoromethyl (CF₃) group and the electron-donating fluorine atom. The CF₃ group enhances the lipophilicity and metabolic stability of derivatives, while the fluorine atom can modulate bioavailability and binding affinity. Such structural features are frequently exploited in drug design to optimize pharmacokinetic profiles and target specificity. The presence of a bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde has been employed in several high-profile synthetic campaigns aimed at developing novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, yielding Schiff bases or hydrazones that serve as scaffolds for further derivatization. These intermediates have demonstrated promise in inhibiting tyrosine kinases, which are overexpressed in many malignancies.

Furthermore, derivatives of 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde have been investigated for their potential antimicrobial and antiviral properties. The fluoro substituent is well-known for its ability to improve drug resistance against enzymatic degradation, a key factor in enhancing therapeutic efficacy. Preliminary studies have shown that certain benzaldehyde derivatives incorporating this moiety exhibit potent activity against Gram-negative bacteria by interfering with bacterial cell wall synthesis or membrane integrity. This underscores the compound’s versatility as a building block in antimicrobial drug discovery.

The trifluoromethyl group in 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde also plays a crucial role in modulating hydrogen bonding interactions within biological targets. This feature is particularly relevant in designing protease inhibitors, where precise binding interactions are essential for inhibiting pathogenic enzymes. For instance, researchers have utilized this compound to develop novel HIV protease inhibitors by leveraging its ability to form multiple hydrogen bonds with key residues in the enzyme’s active site. Such modifications have led to improved binding affinities and reduced off-target effects compared to earlier generations of inhibitors.

From a synthetic chemistry perspective, 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde serves as an excellent starting material for exploring new synthetic methodologies. Its reactive aldehyde group can be selectively modified under mild conditions, allowing chemists to introduce diverse functional groups without compromising structural integrity. This flexibility has enabled the rapid assembly of libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery pipelines. Additionally, the compound’s stability under various reaction conditions makes it ideal for large-scale preparations required for preclinical studies.

The pharmaceutical industry has shown particular interest in 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde due to its potential as an intermediate in producing small-molecule drugs with enhanced pharmacological profiles. For example, researchers have synthesized analogs of this compound that exhibit improved solubility and bioavailability by incorporating additional polar functional groups while maintaining core structural elements that ensure target specificity. Such efforts align with global trends toward developing next-generation therapeutics that address unmet medical needs more effectively than existing treatments.

Recent advances in computational chemistry have further highlighted the significance of 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde as a key intermediate. Molecular modeling studies indicate that its unique substitution pattern optimizes interactions with biological targets through a balance of hydrophobic effects and electrostatic interactions. These insights have guided rational drug design approaches, enabling researchers to predictively modify structure-activity relationships (SARs) before experimental validation. Such computational strategies are becoming increasingly integral to modern medicinal chemistry workflows.

The versatility of 2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde extends beyond pharmaceutical applications into agrochemical research. Derivatives of this compound have been explored as precursors for developing novel pesticides with improved environmental safety profiles. By incorporating fluorinated aromatic systems, chemists can enhance insecticidal activity while minimizing toxicity to non-target organisms—a critical consideration in sustainable agriculture practices worldwide.

In conclusion,2-bromo-6-fluoro-4-(trifluoromethyl)benzaldehyde (CAS No., 2092468–34–1), stands out as a multifaceted compound with broad utility across multiple scientific disciplines including medicinal chemistry,pharmaceutical development,and agrochemical innovation Its strategic functionalization pattern offers unparalleled opportunities for designing molecules with tailored biological activities making it indispensable tool toward next generation therapeutics